Cyano(phenyl)methyl 2-methylpropanoate

• CAS No.: 61066-83-9
• Molecular Formula: C12H13NO2
• Molecular Weight: 203.24 g/mol
• IUPAC Name: [cyano(phenyl)methyl] 2-methylpropanoate
• InChI: InChI=1S/C12H13NO2/c1-9(2)12(14)15-11(8-13)10-6-4-3-5-7-10/h3-7,9,11H,1-2H3
• InChI Key: UMHWUQKZEWPQHF-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(=O)OC(C#N)C1=CC=CC=C1

Description

Cyano(phenyl)methyl 2-methylpropanoate is a useful research compound. Its molecular formula is C12H13NO2 and its molecular weight is 203.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A 100-ml round-bottomed flask equipped with a magnetic stirrer was charged with isobutyric anhydride (10 mmol), benzaldehyde (10 mmol), a mixture of alkanes (25 ml) having a boiling range of from 62° C. to 82° C., sodium cyanide (12 mmol) and water (3 ml). The mixture formed was stirred at a temperature of 25° C. The table presents the yields of the title ester after the reaction times indicated (Embodiment IV).